Cas no 1515037-82-7 (4-amino-4-(pyrimidin-4-yl)butanoic acid)

• Product Name: 4-amino-4-(pyrimidin-4-yl)butanoic acid
• CAS No: 1515037-82-7
• MF: C₈H₁₁N₃O₂
• MW: 181.191841363907
• CID: 6078661
• PubChem ID: 82600894
• Update Time: 2025-05-21

4-amino-4-(pyrimidin-4-yl)butanoic acid Chemical and Physical Properties

Names and Identifiers

• 4-amino-4-(pyrimidin-4-yl)butanoic acid
• EN300-1765171
• 1515037-82-7

• Inchi： 1S/C8H11N3O2/c9-6(1-2-8(12)13)7-3-4-10-5-11-7/h3-6H,1-2,9H2,(H,12,13)
• InChI Key： FJDMGXJJMFQZAK-UHFFFAOYSA-N
• SMILES： OC(CCC(C1C=CN=CN=1)N)=O

Computed Properties

• Exact Mass: 181.085126602g/mol
• Monoisotopic Mass: 181.085126602g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 175
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -3.3
• Topological Polar Surface Area: 89.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on 4-amino-4-(pyrimidin-4-yl)butanoic acid

Comprehensive Overview of 4-amino-4-(pyrimidin-4-yl)butanoic acid (CAS No. 1515037-82-7): Properties, Applications, and Research Insights

4-amino-4-(pyrimidin-4-yl)butanoic acid (CAS No. 1515037-82-7) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research due to its unique structural features. This molecule combines a pyrimidine ring, a key heterocycle in nucleic acids, with a butanoic acid backbone, making it a versatile intermediate for drug discovery and biomolecular studies. Its amino and carboxyl functional groups further enhance its reactivity, enabling applications in peptide synthesis and enzyme inhibition studies.

Recent trends in AI-driven drug discovery and precision medicine have amplified interest in compounds like 4-amino-4-(pyrimidin-4-yl)butanoic acid. Researchers frequently search for "pyrimidine derivatives in cancer therapy" or "amino acid analogs for metabolic engineering," reflecting its relevance in cutting-edge science. The compound's potential as a building block for kinase inhibitors aligns with the growing demand for targeted therapies, particularly in oncology and autoimmune disease research.

From a chemical perspective, 1515037-82-7 exhibits intriguing properties. The pyrimidin-4-yl moiety contributes to π-stacking interactions, crucial for binding with biological targets, while the flexible butanoic acid chain allows for conformational adaptability. This balance between rigidity and flexibility makes it valuable for designing allosteric modulators—a hot topic in GPCR research and neuropharmacology. Analytical techniques like NMR spectroscopy and mass spectrometry confirm its high purity (>98%), a critical factor for reproducible experimental results.

The synthesis of 4-amino-4-(pyrimidin-4-yl)butanoic acid typically involves multi-step organic reactions, including nucleophilic substitution and protective group chemistry. Process optimization remains an active area of investigation, with researchers exploring greener alternatives such as microwave-assisted synthesis to improve yields and reduce waste—addressing the pharmaceutical industry's focus on sustainable chemistry. These advancements respond to frequent queries like "eco-friendly synthesis of heterocyclic compounds" in scientific literature.

In biological systems, this compound's structural similarity to orotic acid suggests potential interactions with pyrimidine metabolism pathways. Preliminary studies indicate modulatory effects on dihydroorotate dehydrogenase (DHODH), an enzyme targeted in autoimmune disorders. Such findings resonate with the rising interest in "small molecule immunomodulators" and "metabolite-based therapeutics," frequently searched terms in academic databases.

Beyond therapeutics, CAS 1515037-82-7 finds utility in chemical biology as a probe for studying protein-ligand interactions. Its fluorescent properties (when derivatized) enable real-time monitoring of enzyme kinetics, addressing the demand for "non-invasive biochemical assays." The compound's compatibility with click chemistry protocols further expands its applications in bioconjugation and proteomics workflows.

Quality control of 4-amino-4-(pyrimidin-4-yl)butanoic acid adheres to stringent ICH guidelines, with HPLC purity certificates routinely provided by manufacturers. Stability studies confirm its resilience under standard storage conditions (-20°C in anhydrous environments), a practical consideration for laboratories prioritizing "long-term reagent storage solutions." These attributes make it reliable for high-throughput screening campaigns in pharmacological research.

The compound's safety profile has been evaluated through in silico toxicity prediction models, showing favorable results for research use. While not classified as hazardous, proper handling per GLP standards is recommended—addressing common concerns about "safe handling of amino acid derivatives." Material Safety Data Sheets (MSDS) provide detailed protocols for spill management and disposal, ensuring compliance with laboratory safety regulations.

Emerging applications include its use as a template for designing metal-organic frameworks (MOFs) with potential in drug delivery systems. The pyrimidine nitrogen atoms serve as coordination sites for transition metals, while the carboxyl group enables polymer conjugation—topics gaining traction in searches for "hybrid biomaterials" and "smart drug carriers." Such interdisciplinary potential underscores why 1515037-82-7 remains a compound of interest.

For researchers sourcing this chemical, verification of CAS registry numbers and structural authentication via spectral data is crucial to avoid counterfeit materials—a growing concern in the research chemicals market. Reputable suppliers provide comprehensive characterization data, including 1H/13C NMR and HRMS spectra, to ensure traceability and quality.

In conclusion, 4-amino-4-(pyrimidin-4-yl)butanoic acid represents a multifaceted tool for modern scientific exploration. Its applications span from medicinal chemistry to materials science, reflecting the convergence of disciplines in contemporary research. As investigations into personalized medicine and bioactive scaffolds advance, this compound's role will likely expand, making it a noteworthy subject for both industrial and academic research endeavors.